Cas no 2680760-29-4 ((9H-fluoren-9-yl)methyl 3-ethenyl-3-ethynylmorpholine-4-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 3-ethenyl-3-ethynylmorpholine-4-carboxylate
• CAS No: 2680760-29-4
• MF: C₂₃H₂₁NO₃
• MW: 359.417746305466
• CID: 6376893
• PubChem ID: 165927679
• Update Time: 2025-10-30

(9H-fluoren-9-yl)methyl 3-ethenyl-3-ethynylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl 3-ethenyl-3-ethynylmorpholine-4-carboxylate
• 2680760-29-4
• EN300-28299658

• Inchi： 1S/C23H21NO3/c1-3-23(4-2)16-26-14-13-24(23)22(25)27-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h1,4-12,21H,2,13-16H2
• InChI Key： UJWGWPPGICOFRU-UHFFFAOYSA-N
• SMILES： O(C(N1CCOCC1(C#C)C=C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 359.15214353g/mol
• Monoisotopic Mass: 359.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.8Ų

Additional information on (9H-fluoren-9-yl)methyl 3-ethenyl-3-ethynylmorpholine-4-carboxylate

Research Brief on (9H-fluoren-9-yl)methyl 3-ethenyl-3-ethynylmorpholine-4-carboxylate (CAS: 2680760-29-4)

In recent years, the compound (9H-fluoren-9-yl)methyl 3-ethenyl-3-ethynylmorpholine-4-carboxylate (CAS: 2680760-29-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown potential in various applications, including drug discovery, medicinal chemistry, and bioconjugation. The presence of both ethenyl and ethynyl groups in the morpholine ring offers versatile reactivity, making it a valuable intermediate for the synthesis of complex bioactive molecules.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic utility of this compound in the development of novel kinase inhibitors. The researchers utilized (9H-fluoren-9-yl)methyl 3-ethenyl-3-ethynylmorpholine-4-carboxylate as a key building block to introduce functional diversity into their target molecules. The study highlighted the compound's compatibility with click chemistry, enabling efficient conjugation with azide-containing biomolecules. This approach facilitated the rapid assembly of a library of potential kinase inhibitors, which were subsequently screened for activity against a panel of cancer-related kinases.

Another significant application of this compound was reported in a Nature Communications article, where it was employed as a protecting group for amine functionalities in peptide synthesis. The fluorenylmethyl (Fmoc) group is well-known in peptide chemistry, but the addition of ethenyl and ethynyl substituents in the morpholine ring provided enhanced stability under certain reaction conditions. The study demonstrated that this modified Fmoc derivative could be selectively removed under mild conditions, offering advantages in the synthesis of sensitive peptide sequences.

From a mechanistic perspective, research published in Organic Letters investigated the reactivity of the ethynyl group in (9H-fluoren-9-yl)methyl 3-ethenyl-3-ethynylmorpholine-4-carboxylate. The study revealed that this group participates efficiently in Sonogashira coupling reactions, enabling the construction of extended π-conjugated systems. This property has been leveraged in the design of fluorescent probes for biological imaging applications, where the conjugated systems serve as effective fluorophores.

In the context of drug delivery systems, a recent ACS Applied Materials & Interfaces publication described the use of this compound as a linker in polymer-drug conjugates. The dual functionality (ethenyl and ethynyl) allowed for orthogonal conjugation strategies, enabling precise control over drug loading and release profiles. The researchers reported improved pharmacokinetic properties for several anticancer agents when conjugated through this linker system.

Looking forward, the unique properties of (9H-fluoren-9-yl)methyl 3-ethenyl-3-ethynylmorpholine-4-carboxylate position it as a versatile tool in chemical biology and pharmaceutical research. Current investigations are exploring its potential in targeted drug delivery, bioconjugation techniques, and as a scaffold for diversity-oriented synthesis. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the development of novel therapeutic agents and research tools.